1-Propanaminium, 2,2-dimethyl-3-((3-methyl-2-phenylvaleryl)oxy)-N,N,N-trimethyl-, bromide
1-Propanaminium, 2,2-dimethyl-3-((3-methyl-2-phenylvaleryl)oxy)-N,N,N-trimethyl-, bromide
Brand Name:
Vulcanchem
CAS No.:
101699-48-3
VCID:
VC0022640
InChI:
InChI=1S/C20H34NO2.BrH/c1-8-16(2)18(17-12-10-9-11-13-17)19(22)23-15-20(3,4)14-21(5,6)7;/h9-13,16,18H,8,14-15H2,1-7H3;1H/q+1;/p-1
SMILES:
CCC(C)C(C1=CC=CC=C1)C(=O)OCC(C)(C)C[N+](C)(C)C.[Br-]
Molecular Formula:
C20H34BrNO2
Molecular Weight:
400.4 g/mol
1-Propanaminium, 2,2-dimethyl-3-((3-methyl-2-phenylvaleryl)oxy)-N,N,N-trimethyl-, bromide
CAS No.: 101699-48-3
Main Products
VCID: VC0022640
Molecular Formula: C20H34BrNO2
Molecular Weight: 400.4 g/mol
| CAS No. | 101699-48-3 |
|---|---|
| Product Name | 1-Propanaminium, 2,2-dimethyl-3-((3-methyl-2-phenylvaleryl)oxy)-N,N,N-trimethyl-, bromide |
| Molecular Formula | C20H34BrNO2 |
| Molecular Weight | 400.4 g/mol |
| IUPAC Name | [2,2-dimethyl-3-(3-methyl-2-phenylpentanoyl)oxypropyl]-trimethylazanium;bromide |
| Standard InChI | InChI=1S/C20H34NO2.BrH/c1-8-16(2)18(17-12-10-9-11-13-17)19(22)23-15-20(3,4)14-21(5,6)7;/h9-13,16,18H,8,14-15H2,1-7H3;1H/q+1;/p-1 |
| Standard InChIKey | HCFPYCTUHPARQY-UHFFFAOYSA-M |
| SMILES | CCC(C)C(C1=CC=CC=C1)C(=O)OCC(C)(C)C[N+](C)(C)C.[Br-] |
| Canonical SMILES | CCC(C)C(C1=CC=CC=C1)C(=O)OCC(C)(C)C[N+](C)(C)C.[Br-] |
| Synonyms | (3-Hydroxy-2,2-dimethylpropyl)trimethylammonium bromide, 3-methyl-2-ph enylvalerate |
| PubChem Compound | 58736 |
| Last Modified | Nov 11 2021 |
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